Cas no 1251563-56-0 (N-(2-chlorophenyl)-7-hydroxy-4-methyl-5-oxothieno[3,2-b]pyridine-6-carboxamide)
N-(2-chlorophenyl)-7-hydroxy-4-methyl-5-oxothieno[3,2-b]pyridine-6-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-chlorophenyl)-7-hydroxy-4-methyl-5-oxothieno[3,2-b]pyridine-6-carboxamide
- N-(2-chlorophenyl)-7-hydroxy-4-methyl-5-oxo-4,5-dihydrothieno[3,2-b]pyridine-6-carboxamide
- 1251563-56-0
- F3406-8927
- AKOS024443715
- N-(2-chlorophenyl)-7-hydroxy-4-methyl-5-oxo-4H,5H-thieno[3,2-b]pyridine-6-carboxamide
-
- Inchi: 1S/C15H11ClN2O3S/c1-18-10-6-7-22-13(10)12(19)11(15(18)21)14(20)17-9-5-3-2-4-8(9)16/h2-7,19H,1H3,(H,17,20)
- InChI Key: ZOLHRRZGOVFBOQ-UHFFFAOYSA-N
- SMILES: C12C=CSC=1C(O)=C(C(NC1=CC=CC=C1Cl)=O)C(=O)N2C
Computed Properties
- Exact Mass: 334.0178911g/mol
- Monoisotopic Mass: 334.0178911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 525
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 97.9Ų
N-(2-chlorophenyl)-7-hydroxy-4-methyl-5-oxothieno[3,2-b]pyridine-6-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3406-8927-2μmol |
N-(2-chlorophenyl)-7-hydroxy-4-methyl-5-oxo-4H,5H-thieno[3,2-b]pyridine-6-carboxamide |
1251563-56-0 | 90%+ | 2μl |
$57.0 | 2023-05-22 | |
| Life Chemicals | F3406-8927-1mg |
N-(2-chlorophenyl)-7-hydroxy-4-methyl-5-oxo-4H,5H-thieno[3,2-b]pyridine-6-carboxamide |
1251563-56-0 | 90%+ | 1mg |
$54.0 | 2023-05-22 | |
| Life Chemicals | F3406-8927-2mg |
N-(2-chlorophenyl)-7-hydroxy-4-methyl-5-oxo-4H,5H-thieno[3,2-b]pyridine-6-carboxamide |
1251563-56-0 | 90%+ | 2mg |
$59.0 | 2023-05-22 | |
| Life Chemicals | F3406-8927-3mg |
N-(2-chlorophenyl)-7-hydroxy-4-methyl-5-oxo-4H,5H-thieno[3,2-b]pyridine-6-carboxamide |
1251563-56-0 | 90%+ | 3mg |
$63.0 | 2023-05-22 |
N-(2-chlorophenyl)-7-hydroxy-4-methyl-5-oxothieno[3,2-b]pyridine-6-carboxamide Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on N-(2-chlorophenyl)-7-hydroxy-4-methyl-5-oxothieno[3,2-b]pyridine-6-carboxamide
N-(2-chlorophenyl)-7-hydroxy-4-methyl-5-oxothieno[3,2-b]pyridine-6-carboxamide (CAS No. 1251563-56-0): A Comprehensive Overview
N-(2-chlorophenyl)-7-hydroxy-4-methyl-5-oxothieno[3,2-b]pyridine-6-carboxamide (CAS No. 1251563-56-0) is a promising compound in the field of medicinal chemistry, particularly for its potential applications in the treatment of various diseases. This compound, often referred to by its CAS number for brevity, has garnered significant attention due to its unique structural features and biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential therapeutic applications of this compound.
The chemical structure of N-(2-chlorophenyl)-7-hydroxy-4-methyl-5-oxothieno[3,2-b]pyridine-6-carboxamide is characterized by a thienopyridine core with several functional groups that contribute to its pharmacological properties. The presence of a chlorophenyl group, a hydroxyl group, and a methyl group in specific positions on the thienopyridine ring system imparts unique chemical and biological characteristics to this molecule. These functional groups are crucial for its interactions with biological targets and its overall efficacy.
Recent studies have focused on the synthesis of N-(2-chlorophenyl)-7-hydroxy-4-methyl-5-oxothieno[3,2-b]pyridine-6-carboxamide using various methodologies. One common approach involves the condensation of 7-hydroxy-4-methylthieno[3,2-b]pyridine-6-carboxylic acid with 2-chloroaniline in the presence of a coupling reagent such as EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-Hydroxybenzotriazole). This method has been shown to yield high purity and yield of the target compound. Additionally, alternative synthetic routes have been explored to improve the efficiency and scalability of the process.
The biological activities of N-(2-chlorophenyl)-7-hydroxy-4-methyl-5-oxothieno[3,2-b]pyridine-6-carboxamide have been extensively studied in both in vitro and in vivo models. One of the most notable activities is its potent anti-inflammatory effect. Research has demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory properties, N-(2-chlorophenyl)-7-hydroxy-4-methyl-5-oxothieno[3,2-b]pyridine-6-carboxamide has also shown promising antitumor activity. Studies have indicated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. Furthermore, it has been shown to inhibit angiogenesis, which is a critical process for tumor growth and metastasis. These findings suggest that this compound could be developed as a novel anticancer agent.
In addition to its therapeutic potential, N-(2-chlorophenyl)-7-hydroxy-4-methyl-5-oxothieno[3,2-b]pyridine-6-carboxamide has been investigated for its pharmacokinetic properties. Preclinical studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has good oral bioavailability and a reasonable half-life, making it suitable for further development as an oral medication.
The safety profile of N-(2-chlorophenyl)-7-hydroxy-4-methyl-5-oxothieno[3,2-b]pyridine-6-carboxamide is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that it is well-tolerated at therapeutic doses with minimal adverse effects on major organs such as the liver and kidneys. These findings support its potential for clinical translation.
In conclusion, N-(2-chlorophenyl)-7-hydroxy-4-methyl-5-oxothieno[3,2-b]pyridine-6-carboxamide (CAS No. 1251563-56-0) is a multifaceted compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic applications, paving the way for its use in clinical settings.
1251563-56-0 (N-(2-chlorophenyl)-7-hydroxy-4-methyl-5-oxothieno[3,2-b]pyridine-6-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)